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Compound of Interest

Compound Name: 8-Quinolinecarboxaldehyde

Cat. No.: B1295770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Quinolinecarboxaldehyde, a

key chemical intermediate in various fields of research and development. This document

details its chemical and physical properties, synthesis, and significant applications, with a focus

on its role in organic synthesis and drug discovery.

Core Chemical and Physical Properties
8-Quinolinecarboxaldehyde, also known as 8-Formylquinoline, is a heterocyclic aromatic

aldehyde.[1] Its structure, featuring a reactive aldehyde group on the quinoline scaffold, makes

it a valuable precursor in the synthesis of more complex molecules.[2][3] The quinoline moiety

itself is a "privileged scaffold" in medicinal chemistry, known for its presence in a wide range of

biologically active compounds.[4]

Table 1: Physicochemical Properties of 8-Quinolinecarboxaldehyde
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Property Value Source(s)

CAS Number 38707-70-9 [1][2][5]

Molecular Formula C₁₀H₇NO [1][2]

Molecular Weight 157.17 g/mol [1][2]

Appearance
Light orange to yellow to green

powder/crystal
[2][5]

Melting Point 92 - 97 °C [2]

Boiling Point 314.3 ± 15.0 °C (Predicted) [5]

Density 1.223 ± 0.06 g/cm³ (Predicted) [5]

Water Solubility Insoluble [5]

pKa 3.45 ± 0.17 (Predicted) [5]

LogP 1.51

Storage Temperature
2 - 8 °C, Keep in dark place,

Sealed in dry
[2][5]

Air Sensitivity Sensitive [5]

Synthesis and Experimental Protocols
The synthesis of 8-Quinolinecarboxaldehyde is most commonly achieved through the

oxidation of the corresponding primary alcohol, 8-Quinolinemethanol.[5]

Experimental Protocol: Oxidation of 8-Quinolinemethanol

This protocol describes a general method for the synthesis of 8-Quinolinecarboxaldehyde.

Materials:

8-Quinolinemethanol

Anhydrous Dimethyl Sulfoxide (DMSO)
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Polymer-supported bromide reagent

Diethyl ether

Anhydrous sodium sulfate

Water

Brine solution

Procedure:

Dissolve 8-quinolinemethanol in anhydrous DMSO (at a ratio of 10 volumes of DMSO to

the mass of the starting material).[5]

Add one equivalent of a polymer-supported bromide reagent to the solution.[5]

Stir the reaction mixture at room temperature. The reaction progress should be monitored

(e.g., by Thin Layer Chromatography).[5]

Upon completion of the reaction, filter the mixture to remove the polymer resin.[5]

Wash the polymer bed with DMSO and combine the DMSO layers.[5]

Quench the reaction by pouring the combined DMSO solution into an ice-water mixture.[5]

Extract the aqueous mixture with diethyl ether.[5]

Wash the ether layer sequentially with water and then with a brine solution.[5]

Dry the ether layer over anhydrous sodium sulfate.[5]

Concentrate the solution to obtain pure 8-Quinolinecarboxaldehyde.[5]

Confirm the structure of the product using analytical techniques such as Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).[5]
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Synthesis Workflow of 8-Quinolinecarboxaldehyde
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A generalized workflow for the synthesis of 8-Quinolinecarboxaldehyde.
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Applications in Research and Drug Development
8-Quinolinecarboxaldehyde is a versatile intermediate with significant applications in several

areas of chemical and pharmaceutical research.[2][6]

Pharmaceutical Synthesis: It serves as a crucial building block in the synthesis of various

pharmaceutical agents.[2][7] The quinoline scaffold is present in drugs with a wide range of

activities, including antimalarial, anticancer, and antimicrobial properties.[2][3]

Fluorescent Probes: The compound is utilized in the creation of fluorescent probes for

biological imaging, which are valuable tools for tracking cellular processes.[2]

Ligand Development: In coordination chemistry, 8-Quinolinecarboxaldehyde is used to

develop ligands for metal complexes.[2] These complexes can have applications in catalysis

and materials science.[2]

Agrochemicals and Dyestuffs: It is an important raw material for the synthesis of

agrochemicals and dyes.[5][6]

The aldehyde functional group is highly reactive and can undergo various transformations,

such as:

Reductive Amination: To synthesize a variety of amine derivatives.[3]

Wittig Reaction: To form carbon-carbon double bonds.[3]

Condensation Reactions: To form Schiff bases, hydrazones, and other imines, which are

often investigated for their biological activities.[3][8]
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Role of 8-Quinolinecarboxaldehyde in Drug Discovery
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A typical workflow illustrating the use of 8-Quinolinecarboxaldehyde in drug discovery.
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Safety and Handling
8-Quinolinecarboxaldehyde is classified as an irritant.[5] It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. It should be used in a well-ventilated area or a fume hood.

Table 2: GHS Hazard Information

Hazard Statement Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Irritation H319 Causes serious eye irritation[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1]

Conclusion
8-Quinolinecarboxaldehyde is a chemical compound of significant interest to researchers and

professionals in organic synthesis, medicinal chemistry, and materials science. Its versatile

reactivity, coupled with the inherent biological relevance of the quinoline scaffold, establishes it

as a valuable starting material for the development of novel pharmaceuticals and functional

materials. This guide has provided a summary of its key properties, a detailed synthetic

protocol, and an overview of its major applications to support ongoing and future research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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